Cas no 1017060-34-2 (1-(3-Fluoro-2-methylphenyl)propan-2-one)

• Product Name: 1-(3-Fluoro-2-methylphenyl)propan-2-one
• CAS No: 1017060-34-2
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 4726451
• PubChem ID: 24721649
• Update Time: 2025-05-21

1-(3-Fluoro-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-methylphenyl)propan-2-one
• LWWKARJNGPDHOX-UHFFFAOYSA-N
• 1-(3-fluoro-2-methyl-phenyl)-propan-2-one
• 1-(3-Fluoro-2-methylphenyl)propan-2-one

• Inchi： 1S/C10H11FO/c1-7(12)6-9-4-3-5-10(11)8(9)2/h3-5H,6H2,1-2H3
• InChI Key： LWWKARJNGPDHOX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)CC(C)=O

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-Fluoro-2-methylphenyl)propan-2-one

Comprehensive Guide to 1-(3-Fluoro-2-methylphenyl)propan-2-one (CAS No. 1017060-34-2): Properties, Applications, and Market Insights

1-(3-Fluoro-2-methylphenyl)propan-2-one (CAS No. 1017060-34-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This fluorinated aromatic ketone is characterized by its unique molecular structure, which combines a fluoro-substituted phenyl ring with a propan-2-one moiety. Researchers and industry professionals frequently search for "1-(3-Fluoro-2-methylphenyl)propan-2-one synthesis" and "CAS 1017060-34-2 applications," reflecting its growing importance in synthetic chemistry.

The compound's physical and chemical properties make it particularly valuable in drug discovery. With a molecular weight of 166.19 g/mol and the presence of both fluorine and methyl groups, it serves as a versatile building block in medicinal chemistry. Recent trends show increased interest in "fluorinated drug intermediates" and "phenylpropanone derivatives," positioning this compound as a key player in the development of novel therapeutic agents. Its lipophilicity and electronic effects contribute to enhanced bioavailability in potential pharmaceutical applications.

In the realm of organic synthesis, 1-(3-Fluoro-2-methylphenyl)propan-2-one serves as a crucial intermediate for various heterocyclic compounds. The presence of the fluoro substituent at the meta position influences the compound's reactivity, making it particularly useful in palladium-catalyzed cross-coupling reactions. Laboratory searches often include terms like "1017060-34-2 reactivity" and "fluoro-methyl phenyl ketone uses," indicating its importance in modern synthetic methodologies.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for CNS-active molecules. The fluorine atom enhances metabolic stability, while the methyl group provides steric influence, creating opportunities for selective drug targeting. Current research trends focus on "neuroactive compound synthesis" and "blood-brain barrier permeable molecules," areas where this compound shows significant promise.

From a market perspective, the demand for 1-(3-Fluoro-2-methylphenyl)propan-2-one has been steadily increasing, particularly in regions with strong pharmaceutical R&D sectors. Analytical data reveals growing searches for "CAS 1017060-34-2 suppliers" and "high purity fluorinated ketones." The compound's scalable synthesis and structural versatility make it commercially attractive for specialty chemical manufacturers.

Recent advancements in green chemistry have also impacted the production methods for this compound. Researchers are exploring more sustainable approaches to synthesize fluorinated aromatic ketones, with search queries like "eco-friendly synthesis of 1017060-34-2" becoming more prevalent. The compound's environmental profile and synthetic efficiency are now key considerations in its industrial applications.

Quality control aspects of 1-(3-Fluoro-2-methylphenyl)propan-2-one are frequently discussed in technical forums, with particular emphasis on "analytical methods for CAS 1017060-34-2" and "spectroscopic characterization of fluorophenylpropanones." The compound's distinct NMR fingerprint and chromatographic behavior make it relatively straightforward to identify and quantify in complex mixtures.

Looking forward, the applications of 1-(3-Fluoro-2-methylphenyl)propan-2-one are expected to expand into new areas of material science and agrochemical research. Emerging search trends include "fluorinated materials precursors" and "bioactive compound scaffolds," suggesting broadening utility beyond traditional pharmaceutical applications. The compound's structural features and synthetic accessibility continue to make it a valuable tool for chemical innovation.